Desmethylene Paroxetine (hydrochloride)
Desmethylene Paroxetine (hydrochloride)
Paroxetine (Item No. 14998) is a potent, selective serotonin reuptake inhibitor (Ki = 0.72 nM) that has been used in cases of depression and anxiety disorder. Desmethylene paroxetine is a major urinary metabolite of paroxetine. This compound may be used in urine drug testing applications involving paroxetine toxicology or forensic analysis.
Brand Name:
Vulcanchem
CAS No.:
1394861-12-1
VCID:
VC0159342
InChI:
InChI=1S/C18H20FNO3.ClH/c19-14-3-1-12(2-4-14)16-7-8-20-10-13(16)11-23-15-5-6-17(21)18(22)9-15;/h1-6,9,13,16,20-22H,7-8,10-11H2;1H/t13-,16-;/m0./s1
SMILES:
C1CNCC(C1C2=CC=C(C=C2)F)COC3=CC(=C(C=C3)O)O.Cl
Molecular Formula:
C18H20FNO3 • HCl
Molecular Weight:
353.8
Desmethylene Paroxetine (hydrochloride)
CAS No.: 1394861-12-1
Reference Standards
VCID: VC0159342
Molecular Formula: C18H20FNO3 • HCl
Molecular Weight: 353.8
| CAS No. | 1394861-12-1 |
|---|---|
| Product Name | Desmethylene Paroxetine (hydrochloride) |
| Molecular Formula | C18H20FNO3 • HCl |
| Molecular Weight | 353.8 |
| IUPAC Name | 4-[[(3S,4R)-4-(4-fluorophenyl)piperidin-3-yl]methoxy]benzene-1,2-diol;hydrochloride |
| Standard InChI | InChI=1S/C18H20FNO3.ClH/c19-14-3-1-12(2-4-14)16-7-8-20-10-13(16)11-23-15-5-6-17(21)18(22)9-15;/h1-6,9,13,16,20-22H,7-8,10-11H2;1H/t13-,16-;/m0./s1 |
| Standard InChIKey | GIPUDSSHAJOHQK-LINSIKMZSA-N |
| SMILES | C1CNCC(C1C2=CC=C(C=C2)F)COC3=CC(=C(C=C3)O)O.Cl |
| Description | Paroxetine (Item No. 14998) is a potent, selective serotonin reuptake inhibitor (Ki = 0.72 nM) that has been used in cases of depression and anxiety disorder. Desmethylene paroxetine is a major urinary metabolite of paroxetine. This compound may be used in urine drug testing applications involving paroxetine toxicology or forensic analysis. |
| Synonyms | 4-[[(3S,4R)-4-(4-fluorophenyl)-3-piperidinyl]methoxy]-1,2-benzenediol, monohydrochloride |
| Reference | 1.Mattson, R.J.,Catt, J.D.,Denhart, D.J., et al. Conformationally restricted homotryptamines. 2. Indole cyclopropylmethylamines as selective serotonin reuptake inhibitors. Journal of Medicinal Chemistry 48(19), 6023-6034 (2005). |
| PubChem Compound | 71315739 |
| Last Modified | Nov 11 2021 |
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